Cas no 1788026-47-0 (3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide)

• Product Name: 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide
• CAS No: 1788026-47-0
• MF: C₁₆H₁₄Br₂FN₃O
• MW: 443.108265399933
• CID: 6171830
• PubChem ID: 86819472
• Update Time: 2025-06-15

3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033615049
• 3,6-dibromo-N-(3-fluoro-4-pyrrolidin-1-ylphenyl)pyridine-2-carboxamide
• Z1838667433
• EN300-26606369
• 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide
• 1788026-47-0

• Inchi： 1S/C16H14Br2FN3O/c17-11-4-6-14(18)21-15(11)16(23)20-10-3-5-13(12(19)9-10)22-7-1-2-8-22/h3-6,9H,1-2,7-8H2,(H,20,23)
• InChI Key： GZMNONAQLDMPMX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N=C1C(NC1C=CC(=C(C=1)F)N1CCCC1)=O)Br

Computed Properties

• Exact Mass: 442.94672g/mol
• Monoisotopic Mass: 440.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide

Introduction to 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide (CAS No. 1788026-47-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide (CAS No. 1788026-47-0) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, characterized by a pyridine core substituted with bromine atoms, a fluoro-substituted phenyl ring, and a pyrrolidine moiety, make it a compelling candidate for further investigation. This introduction delves into the compound's chemical properties, its synthesis, and its emerging applications, particularly in the context of drug discovery and therapeutic development.

The molecular framework of 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide is meticulously designed to interact with biological targets in a specific manner. The presence of bromine atoms at the 3 and 6 positions of the pyridine ring enhances its lipophilicity and binding affinity, while the fluoro-substituent at the para position of the phenyl ring improves metabolic stability and bioavailability. The pyrrolidine group introduces a hydrogen bond donor capability, which is crucial for modulating interactions with biological macromolecules.

Recent advancements in computational chemistry have enabled the rational design of such molecules by predicting their binding modes to target proteins. Studies have shown that compounds with similar scaffolds exhibit promising activity against various kinases and transcription factors, which are key targets in oncology and inflammatory diseases. The 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide structure is particularly noteworthy for its potential to disrupt aberrant signaling pathways involved in cancer progression.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include bromination of the pyridine core, fluorination of the phenyl ring, and coupling with the pyrrolidine moiety via amide bond formation. Advances in green chemistry have also been leveraged to develop more sustainable synthetic routes, minimizing waste and reducing environmental impact.

In vitro studies have begun to unravel the pharmacological profile of 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide. Initial results suggest that it exhibits potent inhibitory activity against certain kinases, with IC50 values in the low nanomolar range. This makes it a promising lead compound for further optimization towards clinical development. Additionally, its interaction with biological targets has been probed using biophysical techniques such as surface plasmon resonance (SPR) and X-ray crystallography.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of a fluoro-substituent often enhances binding affinity and selectivity by modulating hydrophobic interactions and electronic properties of the molecule. In the case of 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide, the fluoro group at position 4 of the phenyl ring contributes to its high potency by optimizing its interaction with the active site of target enzymes.

Future directions for research on this compound include exploring its potential as an anticancer agent through preclinical studies. Animal models will be employed to assess its efficacy and safety profile before moving into human trials. Furthermore, structure-based drug design approaches will be utilized to modify specific regions of the molecule to improve its pharmacokinetic properties.

The broader implications of this research extend beyond oncology. Compounds like 3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]pyridine-2-carboxamide may also find applications in treating inflammatory diseases by modulating immune responses through inhibition of key signaling pathways. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion,3,6-dibromo-N-[3-fluoro-4-(pyrrolidin-1-y l)phenyl]pyridine-2-carboxamide (CAS No. 1788026-47-0) is a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it an excellent candidate for further exploration as a lead compound for drug discovery programs targeting various diseases.